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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1147697 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents like Methomyl-d3 are paramount to ensuring both

laboratory safety and environmental protection. This guide provides essential, immediate safety

and logistical information for the proper disposal of Methomyl-d3, a deuterated analog of the

highly toxic carbamate pesticide, Methomyl. Adherence to these procedures is critical due to

the acute toxicity and environmental hazards associated with this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle Methomyl-d3 with extreme care

to minimize exposure risks. Always consult the Safety Data Sheet (SDS) for detailed

information.

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory when

handling Methomyl-d3. This includes:

Gloves: Handle with chemical-resistant gloves. Contaminated gloves should be disposed of

in accordance with applicable laws and good laboratory practices.[1]

Body Protection: Impervious clothing is necessary to prevent skin contact.[1]

Eye/Face Protection: Wear safety glasses with side shields or goggles.[2]
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Respiratory Protection: Use a NIOSH-approved respirator or ensure work is conducted in a

laboratory fume hood to avoid inhalation of dust or aerosols.[1]

Emergency Procedures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate emergency medical help.[1]

Skin Contact: Wash off immediately with soap and plenty of water.[1]

Eye Contact: Flush eyes with water as a precaution.[1]

Ingestion: If swallowed, rinse mouth with water and call a poison center or doctor

immediately.

Hazardous Waste Classification
Methomyl-d3, like its non-deuterated counterpart, is classified as a hazardous material.

Understanding its hazard profile is essential for proper disposal.

Hazard Classification Details

UN Number UN2811[1]

Proper Shipping Name Toxic solid, organic, n.o.s. (Methomyl)[1]

Hazard Class 6.1 (Toxic)[1]

Packaging Group II[1]

Acute Oral Toxicity Category 2: Fatal if swallowed

Aquatic Hazard
Category 1: Very toxic to aquatic life with long-

lasting effects

This table summarizes the key hazard classifications for Methomyl, which are applicable to

Methomyl-d3.
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The disposal of Methomyl-d3 must be conducted in a manner that ensures the safety of

personnel and prevents environmental contamination.

Step 1: Waste Collection and Segregation

Collect waste Methomyl-d3, including any contaminated materials (e.g., weighing paper,

pipette tips), in a designated, properly labeled, and sealed container.

Avoid mixing with other waste streams to prevent unknown chemical reactions.

Step 2: Labeling

Clearly label the waste container as "Hazardous Waste" and include the full chemical name:

"(E,Z)-Methomyl-d3 (N-methyl-d3)".[1][3]

Indicate the potential hazards (e.g., "Toxic," "Environmental Hazard").

Step 3: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory, such as a fume hood or a locked cabinet, away from incompatible

materials.[2]

Step 4: Professional Disposal

The primary and mandatory step for the final disposal of Methomyl-d3 is to contact a

licensed professional waste disposal service.[1]

Dispose of the contents and the container at an approved waste disposal plant.[3]

Never pour Methomyl-d3 down the drain or dispose of it in the regular trash, as this can

lead to severe environmental contamination.[4]

Step 5: Container Decontamination

For empty containers, triple rinsing with a suitable solvent is recommended.[5][6]
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The rinsate from this process is also considered hazardous waste and must be collected and

disposed of following the same procedures as the original material.[5]

After proper decontamination, puncture the container to prevent reuse.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Methomyl-d3.
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Caption: Workflow for the safe disposal of Methomyl-d3 waste.
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Regulatory Compliance
It is imperative to adhere to all local, state, and federal regulations governing hazardous waste

disposal.[4] In the United States, the Environmental Protection Agency (EPA) regulates

pesticide disposal under the Resource Conservation and Recovery Act (RCRA).[7] State and

local laws can be more stringent than federal requirements, so always consult with your

institution's environmental health and safety (EHS) department for specific guidance.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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